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Rebaudioside O: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rebaudioside O is a minor steviol glycoside found in the leaves of Stevia rebaudiana Bertoni.

As a member of the steviol glycoside family, it is a natural, non-caloric high-intensity sweetener.

This technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, biological activities, and analytical methodologies related to Rebaudioside O,

intended to support research, development, and application of this compound. While specific

data for Rebaudioside O is still emerging, this guide consolidates available information and

draws comparisons with other well-characterized steviol glycosides.

Chemical Structure and Properties
Rebaudioside O is a diterpene glycoside, with a central steviol aglycone core linked to seven

sugar moieties. Its complex structure contributes to its characteristic taste profile and

physicochemical properties.

Table 1: Chemical and Physical Properties of
Rebaudioside O and Related Steviol Glycosides
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Property
Rebaudioside
O

Rebaudioside
A

Rebaudioside
B

Stevioside

Chemical

Formula

C₆₂H₁₀₀O₃₇[1][2]

[3]
C₄₄H₇₀O₂₃[4] C₃₈H₆₀O₁₈[5] C₃₈H₆₀O₁₈

Molecular Weight
1437.44 g/mol [1]

[3]
967.01 g/mol [4] 804.88 g/mol [5] 804.88 g/mol

IUPAC Name [(2S,3R,4S,5R,6

R)-3-

[(2S,3R,4R,5S,6

S)-3,5-dihydroxy-

6-methyl-4-

[(2S,3R,4S,5S,6

R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)o

xan-2-

yl]oxyoxan-2-

yl]oxy-5-hydroxy-

6-

(hydroxymethyl)-

4-

[(2S,3R,4S,5S,6

R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)o

xan-2-

yl]oxyoxan-2-yl]

(1R,4S,5R,9S,10

R,13S)-13-

[(2S,3R,4S,5R,6

R)-5-hydroxy-6-

(hydroxymethyl)-

3,4-

bis[[(2S,3R,4S,5

S,6R)-3,4,5-

trihydroxy-6-

[(2S,3R,4S,5S,6

R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)o

xan-2-yl]

(1R,4S,5R,9S,10

R,13S)-13-

[(2S,3R,4S,5R,6

R)-5-hydroxy-6-

(hydroxymethyl)-

3,4-

bis[[(2S,3R,4S,5

S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)o

xan-2-

yl]oxy]oxan-2-

yl]oxy-5,9-

dimethyl-14-

methylidenetetra

cyclo[11.2.1.0¹﹐

¹⁰.0⁴﹐

⁹]hexadecane-5-

carboxylate[4]

(1R,4S,5R,9S,10

R,13S)-13-

[(2S,3R,4S,5R,6

R)-5-hydroxy-6-

(hydroxymethyl)-

3,4-

bis[[(2S,3R,4S,5

S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)o

xan-2-

yl]oxy]oxan-2-

yl]oxy-5,9-

dimethyl-14-

methylidenetetra

cyclo[11.2.1.0¹﹐

¹⁰.0⁴﹐

⁹]hexadecane-5-

carboxylic acid[5]

(4α)-13-[(2-O-β-

D-

glucopyranosyl-

β-D-

glucopyranosyl)o

xy]kaur-16-en-

19-oic acid β-D-

glucopyranosyl

ester
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(hydroxymethyl)o

xan-2-

yl]oxy]oxan-2-

yl]oxy-5,9-

dimethyl-14-

methylidenetetra

cyclo[11.2.1.0¹﹐

¹⁰.0⁴﹐

⁹]hexadecane-5-

carboxylate[6]

CAS Number
1220616-48-7[1]

[2]
58543-16-1[4] 58543-17-2[5] 57817-89-7

Appearance
White to off-white

solid[1]

White to off-white

crystalline

powder[7]

Data not

available

White to off-white

powder or

granular[7]

Melting Point
Data not

available
242-244 °C[4]

Data not

available
196-198 °C[7]

Specific Rotation
Data not

available

[α]D²⁵ -29.4°

(anhydrous)

Data not

available

[α]D²⁵ -34.2° (as

is)

Solubility
Soluble in DMSO

(≥ 50 mg/mL)[1]

Poorly soluble in

water and

ethanol; solubility

increases in

water-ethanol

mixtures and

with temperature.

[8][9]

Data not

available

Poorly soluble in

water; soluble in

ethanol.[7][8][9]

Storage
-20°C, protect

from light[1]
-20°C

Data not

available

Room

temperature

Biological Properties and Signaling Pathways
The primary biological property of Rebaudioside O is its ability to elicit a sweet taste

perception. This is achieved through its interaction with the sweet taste receptors, a
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heterodimer of T1R2 and T1R3, which are G-protein coupled receptors located on the surface

of taste cells in the oral cavity.

Extracellular Space Cell Membrane

Intracellular Space

Rebaudioside O Sweet Taste Receptor
(T1R2/T1R3)

Binds to G-protein (Gustducin)Activates Phospholipase C β2
(PLCβ2)

Activates PIP2Hydrolyzes

IP3

DAG

Endoplasmic
Reticulum (ER)

Binds to receptor on Ca²⁺Releases TRPM5 ChannelActivates Na⁺Influx of Depolarization ATP Release Signal to Brain
(Sweet Perception)

Click to download full resolution via product page

Figure 1: Simplified signaling pathway of sweet taste perception mediated by Rebaudioside
O.

Beyond its role as a sweetener, other steviol glycosides have been investigated for a range of

pharmacological activities, including anti-inflammatory, antioxidant, and anti-diabetic effects.

These effects are often attributed to the modulation of cellular signaling pathways such as the

PI3K/Akt pathway, which is involved in glucose metabolism and cell survival. While specific

studies on Rebaudioside O are limited, it is plausible that it may share some of these

properties with other members of its chemical class.

Absorption, Distribution, Metabolism, and Excretion
(ADME) and Toxicology
The ADME profile of steviol glycosides, including by extension Rebaudioside O, is

characterized by poor absorption in the upper gastrointestinal tract. Upon reaching the colon,

they are hydrolyzed by the gut microbiota to the common aglycone, steviol. Steviol is then

absorbed, metabolized in the liver (primarily through glucuronidation), and subsequently

excreted.

Toxicology studies conducted on various rebaudiosides have generally indicated a lack of

genotoxic, carcinogenic, or teratogenic effects. The acceptable daily intake (ADI) for steviol
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glycosides, expressed as steviol equivalents, has been established by regulatory bodies based

on extensive safety assessments of the more abundant steviol glycosides.

Experimental Protocols
Extraction and Purification of Rebaudioside O from
Stevia rebaudiana
The following is a general protocol for the extraction and purification of steviol glycosides,

which can be adapted for the isolation of Rebaudioside O.
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Start: Dried Stevia Leaves

Extraction
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(e.g., Flocculation, Microfiltration)
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(e.g., Macroporous resin)
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Crystallization
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Figure 2: General workflow for the extraction and purification of Rebaudioside O.
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Methodology:

Extraction: Dried and powdered Stevia rebaudiana leaves are extracted with a suitable

solvent, typically hot water or an alcohol-water mixture (e.g., 70% ethanol). The extraction is

usually performed with agitation at an elevated temperature (e.g., 50-70°C) for a defined

period (e.g., 1-2 hours).

Filtration and Clarification: The crude extract is filtered to remove solid plant material. The

filtrate may then be clarified using techniques such as flocculation with agents like calcium

hydroxide or aluminum sulfate, followed by microfiltration to remove suspended solids and

high molecular weight impurities.

Adsorption Chromatography: The clarified extract is passed through a column packed with a

macroporous adsorbent resin. The steviol glycosides are adsorbed onto the resin, while

more polar impurities are washed away.

Elution: The adsorbed steviol glycosides are eluted from the resin using a solvent gradient,

typically an increasing concentration of ethanol in water. Fractions are collected and

analyzed for their glycoside composition.

Concentration and Crystallization: Fractions enriched in Rebaudioside O are pooled and

concentrated under reduced pressure. The concentrated solution is then subjected to

crystallization, often by the addition of a co-solvent or by cooling, to obtain purified

Rebaudioside O crystals.

Drying: The purified crystals are dried under vacuum to remove residual solvents.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
HPLC is the primary analytical technique for the separation and quantification of steviol

glycosides.

Typical HPLC Parameters:

Column: A reversed-phase C18 column or a hydrophilic interaction liquid chromatography

(HILIC) column is commonly used.
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Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., phosphate or acetate

buffer) is typically employed.

Detection: UV detection at a low wavelength (e.g., 210 nm) is common. Evaporative Light

Scattering Detection (ELSD) or Mass Spectrometry (MS) can also be used for enhanced

sensitivity and specificity.

Quantification: Quantification is performed by comparing the peak area of the analyte to that

of a certified reference standard.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

structural elucidation of steviol glycosides. While a complete assignment for Rebaudioside O
is not readily available in public literature, analysis of related compounds provides expected

chemical shift ranges for the steviol backbone and the various sugar moieties.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS), often coupled

with HPLC, is used for the identification and confirmation of Rebaudioside O. Fragmentation

patterns in tandem MS (MS/MS) experiments provide structural information by showing the

sequential loss of sugar units. For Rebaudioside O ([M-H]⁻), a precursor ion at m/z 1435

would be expected, with fragment ions corresponding to the loss of its various sugar residues.

Conclusion
Rebaudioside O is a complex steviol glycoside with potential as a natural, non-caloric

sweetener. This guide provides a foundational understanding of its chemical and biological

properties, as well as the methodologies used for its isolation and analysis. Further research is

warranted to fully characterize its sensory profile, pharmacological activities, and to optimize its

production and application in the food and pharmaceutical industries. As a minor glycoside,

advancements in extraction and purification technologies will be crucial for its commercial

viability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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